![molecular formula C4H11NO4S B6237644 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid CAS No. 29706-49-8](/img/no-structure.png)
2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid
Overview
Description
2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid is a useful research compound. Its molecular formula is C4H11NO4S and its molecular weight is 169.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid involves the reaction of ethylenediamine with chloroacetic acid to form glycine, which is then reacted with sodium sulfite to form 2-aminoethanesulfonic acid. This compound is then reacted with ethylene oxide to form 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid.", "Starting Materials": [ "Ethylenediamine", "Chloroacetic acid", "Sodium sulfite", "Ethylene oxide" ], "Reaction": [ "Step 1: Ethylenediamine is reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form glycine.", "Step 2: Glycine is then reacted with sodium sulfite in the presence of a reducing agent such as sodium borohydride to form 2-aminoethanesulfonic acid.", "Step 3: 2-aminoethanesulfonic acid is then reacted with ethylene oxide in the presence of a base such as sodium hydroxide to form 2-[(2-hydroxyethyl)amino]ethane-1-sulfonic acid." ] } | |
CAS No. |
29706-49-8 |
Molecular Formula |
C4H11NO4S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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